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Compound of Interest

Compound Name: C.l. Vat blue 43

Cat. No.: B072164

In-Depth Technical Guide to C.I. Vat Blue 43

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
and synthesis of C.l. Vat Blue 43, a synthetic organic dye belonging to the carbazole class.
The information is curated for professionals in research and development who require detailed
chemical data.

Chemical Identity and Structure

C.l. Vat Blue 43 is a carbazole-based vat dye known for its distinctive blue hue. Its chemical
identity is established through various internationally recognized identifiers.

Chemical Structure:

The molecular structure of C.l. Vat Blue 43 is based on a carbazole framework. Its IUPAC
name is 4-(9H-carbazol-3-ylimino)cyclohexa-2,5-dien-1-one.

e SMILES:C1=CC=C2C(=C1)C3=C(N2)C=CC(=C3)N=C4C=CC(=0)C=C4

Physicochemical and Tinctorial Properties

C.l. Vat Blue 43 is a reddish-light dark blue powder.[1] While specific quantitative data such as
melting and boiling points are not readily available in public literature, which is common for
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complex industrial dyes, its qualitative properties and performance characteristics have been

documented.

Table 1: Chemical Identifiers and Properties

Property Value Citation(s)
C.l. Name Vat Blue 43 [21[3114]
C.l. Number 53630 [2][3]
CAS Number 1327-79-3 [21[31[41[5]
Molecular Formula C18H12N20 [5]
Molecular Weight 272.30 g/mol [5]
4-(9H-carbazol-3-
IUPAC Name ylimino)cyclohexa-2,5-dien-1- [6]
one
Appearance Reddish-light dark blue powder  [1]
Hydron Blue R, Vat Blue RNX,
Synonyms Carbanol Blue LB, Sulphur Vat  [7]
Blue RX
Table 2: Solubility and Color Characteristics
Solvent/Reagent Observation Citation(s)

Water & Alcohol

Insoluble

[1]

Sodium Sulfide Solution

Soluble, yellowish-green color

[1]

Conc. Sulfuric Acid

Faint blue, produces a blue

precipitate upon dilution.

[2131[7]

Alkaline Reducing Solution

Yellowish-orange color

[1]

Acidic Reducing Solution

Greenish-yellow color

[1]
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Experimental Protocols and Synthesis

Detailed, step-by-step experimental protocols for the synthesis of C.l. Vat Blue 43 are largely
proprietary. However, the general manufacturing method is well-documented and involves a
multi-stage process.

General Synthesis Methodology

The production of C.l. Vat Blue 43 begins with the creation of an indophenol intermediate. This
is achieved through the condensation of carbazole and p-nitrosophenol in concentrated sulfuric
acid at a controlled low temperature (-20 to 23 °C), followed by reduction.[2][7]

The core of the synthesis is the subsequent vulcanization step. The intermediate, 3-(4-
Hydroxyanilino)carbazole, is refluxed in a butanol and sodium polysulfide solution for
approximately 24 hours.[2][7] Following this, a short heating period with sodium nitrite is
performed. The butanol is then removed via steam, and the dye is precipitated by the
introduction of air and the addition of salt.[2][7]

The diagram below illustrates the key stages of this manufacturing workflow.

rrrrr

3-(4-Hydroxyanilino)carbazole

Figure 1: Synthesis Workflow f

Click to download full resolution via product page

Caption: Figure 1: Synthesis Workflow for C.l. Vat Blue 43.

Applications

C.l. Vat Blue 43 is primarily used in the textile industry for dyeing natural fibers such as cotton,
linen, and rayon.[4] Its excellent colorfastness properties make it suitable for fabrics that require
high durability against washing and light exposure.[4] It is a key dye for producing denim
fabrics, providing the deep, fade-resistant color characteristic of blue jeans.[4] Additionally, it
can be processed into an organic pigment for broader applications.[3]
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Safety and Handling

A specific Material Safety Data Sheet (MSDS) for C.I. Vat Blue 43 is not widely available.
However, as with other vat dyes in powder form, standard laboratory precautions should be
observed. These include using adequate ventilation to minimize dust generation, avoiding
contact with eyes and skin, and wearing appropriate personal protective equipment such as
gloves and safety goggles.[8] The dye should be stored in a cool, dry place in tightly sealed
containers.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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